Cas no 137734-86-2 (4,4-dimethylpiperidine-2-carboxylic acid)

• Product Name: 4,4-dimethylpiperidine-2-carboxylic acid
• CAS No: 137734-86-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1245882
• PubChem ID: 10487130
• Update Time: 2025-10-22

4,4-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 4,4-dimethyl-
• 4,4-dimethyl-2-Piperidinecarboxylic acid
• 4,4-dimethylpiperidine-2-carboxylic acid
• 137734-86-2
• EN300-109348
• SB42433
• VBHONAOOBDQJTP-UHFFFAOYSA-N
• 4,4-dimethyl pipecolic acid
• AKOS023400411
• 4,4-Dimethylpiperidine-2-carboxylicacid
• DA-10990
• SCHEMBL9003614

• Inchi： 1S/C8H15NO2/c1-8(2)3-4-9-6(5-8)7(10)11/h6,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： VBHONAOOBDQJTP-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)(C)CCN1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4,4-dimethylpiperidine-2-carboxylic acid

4,4-Dimethylpiperidine-2-Carboxylic Acid: A Comprehensive Overview

4,4-Dimethylpiperidine-2-carboxylic acid, identified by the CAS number 137734-86-2, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and materials science. The structure of 4,4-dimethylpiperidine-2-carboxylic acid consists of a piperidine ring with two methyl groups at the 4-position and a carboxylic acid group at the 2-position, making it a unique member of this chemical family.

The synthesis of 4,4-dimethylpiperidine-2-carboxylic acid involves various organic reactions, including ring-closing metathesis and nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, which has significantly contributed to its increased availability for research and industrial applications. The compound's structure allows for a wide range of functional group transformations, making it a versatile building block in organic synthesis.

In terms of physical properties, 4,4-dimethylpiperidine-2-carboxylic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical reactions under different conditions. The compound's stability under thermal and oxidative conditions has also been extensively studied, revealing its robustness in diverse chemical environments.

The biological activity of 4,4-dimethylpiperidine-2-carboxylic acid has been a focal point of recent research efforts. Studies have demonstrated its potential as a modulator of ion channels and receptors, which could pave the way for its use in treating neurological disorders such as epilepsy and chronic pain. Additionally, this compound has shown promising results in preclinical models as an anti-inflammatory agent, highlighting its potential in the development of novel therapeutic agents.

In the field of materials science, 4,4-dimethylpiperidine-2-carboxylic acid has been explored as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to form stable amide bonds with other molecules makes it an attractive candidate for constructing high-performance materials with tailored properties. Recent research has focused on its application in creating self-healing polymers and stimuli-responsive materials, which could revolutionize industries such as electronics and biomedical engineering.

The environmental impact of 4,4-dimethylpiperidine-2-carboxylic acid has also been evaluated to ensure its safe handling and disposal. Studies indicate that the compound biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. This information is crucial for industries relying on this compound to comply with environmental regulations and promote sustainable practices.

In conclusion, 4,4-dimethylpiperidine-2-carboxylic acid, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications in drug development, materials science, and environmental chemistry underscore its importance as a valuable chemical entity. As ongoing studies unravel more about its properties and functionalities, this compound is poised to play an even greater role in advancing scientific innovation.